2-[(2-fluorophenyl)carbamoyl]acetic acid

• IUPAC Name: 3-(2-fluoroanilino)-3-oxopropanoic acid
• InChI: InChI=1S/C9H8FNO3/c10-6-3-1-2-4-7(6)11-8(12)5-9(13)14/h1-4H,5H2,(H,11,12)(H,13,14)
• InChI Key: XKNFEJCGPIJXKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CC(=O)O)F
• Molecular Formula: C9H8FNO3
• DSSTOX Substance ID: DTXSID401253713
• Molecular Weight: 197.16 g/mol
• CAS RN: 148356-13-2

Description

“2-[(2-fluorophenyl)carbamoyl]acetic acid” is a chemical compound with the molecular formula C9H8FNO3. It is a solid substance and is used in proteomics research.

Molecular Structure Analysis

The InChI code for “2-[(2-fluorophenyl)carbamoyl]acetic acid” is 1S/C9H9FN2O3/c10-6-3-1-2-4-7 (6)12-9 (15)11-5-8 (13)14/h1-4H,5H2, (H,13,14) (H2,11,12,15). This indicates the presence of fluorine, nitrogen, oxygen, and carbon atoms in the molecule.

Physical And Chemical Properties Analysis

The molecular weight of “2-[(2-fluorophenyl)carbamoyl]acetic acid” is 212.18. It is a solid substance.

Future Directions

The future directions for “2-[(2-fluorophenyl)carbamoyl]acetic acid” could involve further exploration of its synthesis and potential applications in organic chemistry. The development of well-documented protocols for its synthesis could be a valuable contribution to the field.

Mechanism of Action

Target of Action

N-(2-Fluoro-phenyl)-malonamic acid, also known as 2-[(2-fluorophenyl)carbamoyl]acetic acid, is a complex compound with a wide range of potential targetsCompounds with similar structures have been found to interact with various enzymes and receptors .

Mode of Action

For instance, in the Suzuki–Miyaura coupling reaction, a process that involves similar compounds, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

Similar compounds have been found to participate in the suzuki–miyaura coupling reaction, a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction . This reaction involves the transfer of formally nucleophilic organic groups from boron to palladium .

Pharmacokinetics

Similar compounds are known to have varying degrees of solubility, volatility, and persistence in different environments .

Result of Action

Similar compounds have been found to have diverse biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Action Environment

The action, efficacy, and stability of N-(2-Fluoro-phenyl)-malonamic acid can be influenced by various environmental factors. For instance, the Suzuki–Miyaura coupling reaction, which involves similar compounds, is known to be influenced by the acidity of the medium .

Synthesis routes and methods

Procedure details

To a suspension of 2-fluorobenzeneamine (1 mL, 7.80 mmol) in DCM (78 mL) was added TMSCl (0.99 mL, 7.80 mmol) at RT [Rigo, B.; Fasseur, D.; Cauliez, P. and Couturier, D. Tetrahedron Lett.; 30; 23; 1989; 3073-3076.]. The reaction mixture was stirred for 30 min then 2,2-dimethyl-1,3-dioxane-4,6-dione (1.12 g, 7.80 mmol) was added and the combined mixture was stirred overnight. The solvent was removed under reduced pressure and the residue was dissolved in NaHCO3 solution, which was washed with EtOAc. The organic phase was discarded and the aqueous phase was acidified with conc. HCl to pH˜3, extracted with EtOAc; extract was dried (anhydrous Na2SO4) and concentrated. The residue was purified by flash chromatography (eluent CHCl3/MeOH/AcOH 8:1:0.1) to afford the acid 29 (0.4 g, 26% yield) as a white solid. 1H NMR (DMSO-d6) δ (ppm): 12.67 (s, broad, 1H), 9.95 (s, 1H), 7.95 (m, 1H), 7.25 (m, 1H), 7.12 (m, 1H), 3.43 (s, 2H). MS (m/z): 198.0 (M+H).